Cas no 1531421-95-0 (2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol)

• Product Name: 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol
• CAS No: 1531421-95-0
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 5888138
• PubChem ID: 83442921
• Update Time: 2025-10-30

2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol
• EN300-1856171
• 1531421-95-0

• Inchi： 1S/C7H9FN2O/c8-5-2-1-3-10-7(5)6(11)4-9/h1-3,6,11H,4,9H2
• InChI Key： LRKCZDXABVCIBC-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(CN)O

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol

Research Brief on 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol (CAS: 1531421-95-0): Recent Advances and Applications

The compound 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol (CAS: 1531421-95-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthetic pathways, biological activities, and applications in medicinal chemistry, highlighting its relevance in the design of novel therapeutic agents.

One of the key areas of research focuses on the synthesis and optimization of 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, scalable synthetic route for this compound, emphasizing its high yield and purity, which are critical for pharmaceutical applications. The study also investigated the compound's stability under various conditions, providing valuable insights for its handling and storage in industrial settings.

In addition to its synthetic utility, 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol has been identified as a promising scaffold for the development of kinase inhibitors. Research conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. These findings were further supported by in vitro and in vivo studies, which demonstrated significant anti-proliferative effects in cancer cell lines.

Another notable application of this compound is in the field of central nervous system (CNS) drug discovery. A recent preprint on bioRxiv reported that 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol derivatives show affinity for neurotransmitter receptors, suggesting their potential as modulators of neurological disorders such as depression and anxiety. The study employed computational modeling and high-throughput screening to identify the most promising candidates for further development.

Despite these advancements, challenges remain in the optimization of 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to fully realize its clinical potential. Ongoing research aims to tackle these hurdles through structural modifications and formulation strategies, as highlighted in a recent review article in Drug Discovery Today.

In conclusion, 2-amino-1-(3-fluoropyridin-2-yl)ethan-1-ol (CAS: 1531421-95-0) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a synthetic intermediate and its biological activities make it a focal point for future research. Continued exploration of its derivatives and mechanisms of action is expected to yield innovative therapeutic solutions, particularly in oncology and CNS disorders.